1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(n-butyl)urea

• IUPAC Name: 1-butyl-3-[(3S)-1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea
• InChI: InChI=1S/C21H24N4O2/c1-3-4-14-22-21(27)24-19-20(26)25(2)17-13-9-8-12-16(17)18(23-19)15-10-6-5-7-11-15/h5-13,19H,3-4,14H2,1-2H3,(H2,22,24,27)/t19-/m1/s1
• InChI Key: WTFMFEYQIMDWOF-LJQANCHMSA-N
• Canonical SMILES: CCCCNC(=O)NC1C(=O)N(C2=CC=CC=C2C(=N1)C3=CC=CC=C3)C
• Isomeric SMILES: CCCCNC(=O)N[C@@H]1C(=O)N(C2=CC=CC=C2C(=N1)C3=CC=CC=C3)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(n-butyl)urea is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in depth. In

Scientific Research Applications

Synthesis Methods and Chemical Properties

• Sequential Three-Component Reaction : A study by Attanasi et al. (2011) demonstrated a novel method for synthesizing hydantoin derivatives, including 1,4-diazepin-3-yl ureas, via a sequential three-component reaction. This approach is significant for creating selectively substituted hydantoin rings, which are valuable for novel 5-acyl derivatives (Attanasi et al., 2011).

• Ring Expansion Techniques in Synthesis : Fesenko et al. (2017) developed a method for synthesizing alkyl 2-oxo-2,3,6,7-tetrahydro-1H-1,3-diazepine-5-carboxylates, which involves the ring expansion of 5-functionalized 4-mesyloxymethyl-1,2,3,4-tetrahydropyrimidin-2-ones. This technique is pivotal in the synthesis of complex heterocycles like 1,4-diazepin-3-yl ureas (Fesenko et al., 2017).

Biological and Pharmacological Research

• Anticancer Agents : Research by Lee et al. (2018) explored 4-aryl-thieno[1,4]diazepin-2-one derivatives, including those with a urea structure, for their antiproliferative activities against cancer cell lines. Some compounds exhibited potent activities, suggesting their potential as anticancer agents (Lee et al., 2018).

Material Science and Chemistry Applications

• Metal-Organic Frameworks (MOFs) : Studies by Glomb et al. (2017) and Wei et al. (2019) have shown the utility of urea-functionalized compounds in the development of MOFs. These MOFs demonstrated high adsorption capacities for gases like SO2 and NH3, and were effective in CO2 conversion processes (Glomb et al., 2017), (Wei et al., 2019).